Cas no 1296310-14-9 (1-(Dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol)

1-(Dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol structure
1296310-14-9 structure
Product Name:1-(Dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol
CAS No:1296310-14-9
MF:C8H14N4O3
MW:214.221761226654
CID:2111435
Update Time:2023-08-04

1-(Dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol
    • HDNHWXCPHBGUKT-UHFFFAOYSA-N
    • 1-(Dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol
    • Inchi: 1S/C8H14N4O3/c1-10(2)5-8(13)6-11-4-7(3-9-11)12(14)15/h3-4,8,13H,5-6H2,1-2H3
    • InChI Key: HDNHWXCPHBGUKT-UHFFFAOYSA-N
    • SMILES: OC(CN1C=C(C=N1)[N+](=O)[O-])CN(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Topological Polar Surface Area: 87.1
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